Cas no 85507-79-5 (1,2-Benzenedicarboxylicacid, 1,2-diundecyl ester, branched and linear)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-diundecyl ester, branched and linear
• CAS No: 85507-79-5
• MF: C₃₁H₅₂O₄
• MW: 488.742190361023
• CID: 721325
• PubChem ID: 5748789
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-diundecyl ester, branched and linear Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-diundecyl ester, branched and linear
• DI-ISOUNDECYL PHTHALATE(DIUP)
• diundecyl phthalate, branched and linear
• JOHNPRHIYSPRSW-SVBPBHIXSA-N
• EINECS 287-401-6
• 85507-79-5
• 1-O-dodecyl 2-O-[(2R,3S)-3-ethyl-2-propylhexyl] benzene-1,2-dicarboxylate
• EC 287-401-6

• Inchi： 1S/C31H52O4/c1-5-9-10-11-12-13-14-15-16-19-24-34-30(32)28-22-17-18-23-29(28)31(33)35-25-27(21-7-3)26(8-4)20-6-2/h17-18,22-23,26-27H,5-16,19-21,24-25H2,1-4H3/t26-,27-/m0/s1
• InChI Key： JOHNPRHIYSPRSW-SVBPBHIXSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCCC)=O)C[C@H](CCC)[C@@H](CC)CCC

Computed Properties

• Exact Mass: 488.387
• Monoisotopic Mass: 488.387
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 23
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 11.9

Experimental Properties

• Density: 0.953
• Melting Point: 35.5 deg C
• Boiling Point: 455°C at 760 mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.485